Cas no 61797-97-5 (Acetic acid, (octylsulfinyl)-)

• Product Name: Acetic acid, (octylsulfinyl)-
• CAS No: 61797-97-5
• MF: C₁₀H₂₀O₃S
• MW: 220.329002380371
• CID: 465832
• PubChem ID: 10608974
• Update Time: 2025-04-19

Acetic acid, (octylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (octylsulfinyl)-
• 2-octylsulfinylacetic acid
• CHEMBL4636341
• DTXSID50442451
• SCHEMBL11416491
• 61797-97-5

• Inchi： 1S/C10H20O3S/c1-2-3-4-5-6-7-8-14(13)9-10(11)12/h2-9H2,1H3,(H,11,12)
• InChI Key： IUEANKKMYDGGAI-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CCCCCCCC)=O

Computed Properties

• Exact Mass: 220.1134
• Monoisotopic Mass: 220.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 54.37